![molecular formula C19H17N5OS2 B2382326 3-(6-cyclopropylimidazo[2,1-b]thiazol-3-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)propanamide CAS No. 1334375-84-6](/img/structure/B2382326.png)
3-(6-cyclopropylimidazo[2,1-b]thiazol-3-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl)propanoic acid” is a chemical with the molecular formula C11H12N2O2S . It’s used only for research and development under the supervision of a technically qualified individual .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 236.29 . More detailed physical and chemical properties couldn’t be found.Scientific Research Applications
Microwave-Assisted Synthesis and Heterocycle Formation
Microwave-assisted synthesis has been demonstrated as an efficient method for creating novel heterocyclic compounds, which can include derivatives related to 3-(6-cyclopropylimidazo[2,1-b]thiazol-3-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)propanamide. This approach offers better yields in shorter times compared to traditional synthesis methods. For example, the synthesis of pyrido[3,2-f][1,4]thiazepines from 3-amino-3-thioxopropanamide showcases the versatility of microwave-assisted techniques in producing complex heterocycles (Faty, Youssef, & Youssef, 2011).
Antiviral Drug Discovery
The compound's chemical class has relevance in antiviral drug discovery, where similar structural motifs are explored for their therapeutic potential. Stories on antiviral drug discovery highlight the importance of heterocyclic compounds, including thiazolyl and pyridyl derivatives, in developing treatments for various viral infections. This research domain continually evaluates new chemical entities for their potential as antiviral agents, underscoring the significance of compounds like this compound (De Clercq, 2009).
Novel Heterocyclic Syntheses
Research into synthesizing new heterocycles containing a 2-aminopyrimidine moiety, linked with various heterocycles, highlights the continuous interest in exploring the chemical space around compounds like this compound for potential biological activities. These efforts not only expand the understanding of heterocyclic chemistry but also open avenues for discovering novel therapeutic agents (Moustafa, Ahmed, & Khodairy, 2017).
Spirocompound Synthesis
The creation of spiro[imidazo[2,1-b][1,3]thiazole-6,3'-pyrrolidine] derivatives illustrates the intricate chemistry involved in synthesizing compounds related to this compound. Such research demonstrates the potential for developing compounds with unique structural and potentially pharmacological properties (Saliyeva et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures have been associated with thephosphatidylinositol 3-kinase (PI3K) signalling pathway . This pathway plays a crucial role in cellular functions such as growth, proliferation, differentiation, motility, survival and intracellular trafficking .
Mode of Action
Based on its potential association with the pi3k pathway, it could be inferred that the compound might interact with the pi3k enzymes, thereby influencing the downstream signaling cascades .
Biochemical Pathways
The compound potentially affects the PI3K signaling pathway . This pathway is involved in a variety of cellular processes, including cell growth, proliferation, differentiation, and survival . Aberrant expression of this pathway is often associated with tumorigenesis and progression .
Result of Action
Given its potential association with the pi3k pathway, it could be inferred that the compound might have effects on cellular growth, proliferation, and survival .
properties
IUPAC Name |
3-(6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl)-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5OS2/c25-17(23-18-21-16(11-26-18)13-2-1-7-20-8-13)6-5-14-10-27-19-22-15(9-24(14)19)12-3-4-12/h1-2,7-12H,3-6H2,(H,21,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBRJYOSCYOCBLB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CN3C(=CSC3=N2)CCC(=O)NC4=NC(=CS4)C5=CN=CC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.